Cas no 86575-23-7 (Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]-)

• Product Name: Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]-
• CAS No: 86575-23-7
• MF: C₁₂H₈ClF₃N₂O
• MW: 288.652932167053
• MDL: MFCD24386181
• CID: 661309
• PubChem ID: 71413818
• Update Time: 2025-10-22

Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]-
• 4-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]oxyaniline
• AKOS025392403
• 4-((6-Chloro-4-(trifluoromethyl)pyridin-2-yl)oxy)aniline
• 86575-23-7
• DTXSID90833324
• MFCD24386181
• 4-{[6-chloro-4-(trifluoromethyl)pyridin-2-yl]oxy}aniline
• 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-phenylamine
• CS-0330806
• AS-5383

• MDL： MFCD24386181
• Inchi： 1S/C12H8ClF3N2O/c13-10-5-7(12(14,15)16)6-11(18-10)19-9-3-1-8(17)2-4-9/h1-6H,17H2
• InChI Key： QGFYTVHRUSHVSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 288.0277251g/mol
• Monoisotopic Mass: 288.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]-

Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- (CAS No. 86575-23-7): A Comprehensive Overview

Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]-, identified by its CAS number 86575-23-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, serves as a valuable intermediate in the synthesis of various pharmacologically active agents. Its unique chemical properties and potential applications make it a subject of extensive study and exploration.

The molecular structure of Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- encompasses a benzene ring substituted with an amine group at the 4-position and an oxy-substituted pyridine ring at the 2-position. The presence of a 6-chloro group and a trifluoromethyl group further enhances its chemical reactivity and functional diversity. These substituents not only influence the compound's solubility and stability but also play a crucial role in modulating its biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- has emerged as a promising candidate in this endeavor. Its structural features make it an ideal scaffold for designing molecules that can interact with biological targets in a highly specific manner. This specificity is crucial for achieving therapeutic effects while minimizing off-target interactions.

The synthesis of Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- involves a series of well-defined chemical transformations. The process typically begins with the functionalization of the benzene ring to introduce the amine group. Subsequent steps involve the attachment of the pyridine moiety, followed by the introduction of the 6-chloro and trifluoromethyl groups. Each step is meticulously optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The compound's potential biological activity has been explored through various in vitro and in vivo studies. Initial research suggests that it may exhibit properties relevant to the treatment of neurological disorders, cancer, and inflammatory conditions. The presence of the amine group provides a site for hydrogen bonding interactions with biological targets, while the pyridine ring enhances lipophilicity, facilitating membrane penetration. These characteristics make it an attractive candidate for further development.

In addition to its therapeutic potential, Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- has shown promise as a tool compound in chemical biology research. Its well-defined structure allows researchers to probe the mechanisms of various biological pathways. By studying its interactions with enzymes and receptors, scientists can gain insights into disease mechanisms and develop more targeted therapeutic strategies.

The synthesis and application of Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- also highlight the importance of green chemistry principles in pharmaceutical development. Efforts are underway to optimize synthetic routes to minimize waste and reduce environmental impact. This aligns with global initiatives to promote sustainable practices in chemical manufacturing.

The future prospects for Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- are promising, with ongoing research aimed at expanding its applications in drug discovery and development. Collaborative efforts between academia and industry are expected to accelerate progress in this field. As new methodologies emerge, the potential for this compound to contribute to medical science will continue to grow.

In conclusion, Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- (CAS No. 86575-23-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable compound for both research and therapeutic applications. As scientific understanding continues to evolve, this molecule is poised to play a pivotal role in shaping the future of medicine.